6-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]-7-methyl-7H-purine

• CAS: 2640970-60-9
• Molecular Formula: C16H20N8
• Molecular Weight: 324.38 g/mol
• SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)C3=NC=NC4=C3N(C=N4)C)C
• InChI: InChI=1S/C16H20N8/c1-11-8-12(2)21-16(20-11)24-6-4-23(5-7-24)15-13-14(17-9-18-15)19-10-22(13)3/h8-10H,4-7H2,1-3H3
• InChIKey: JQCOPGQUDCZHTH-UHFFFAOYSA-N

Researchers requiring regioisomer-pure purine scaffolds for kinase inhibitor SAR often face limited access to structurally distinct derivatives. This 4,6-dimethylpyrimidin-2-yl regioisomer (CAS 2640970-60-9) delivers a unique geometry that differs from 5,6-dimethyl isomers, enabling precise binding-site mapping. Key benefits: • ≥95% purity, regioisomer-controlled for reproducible SAR • N7-methylation allows head-to-head metabolic stability comparisons vs. 9H-analogs • Pre-validated scaffold for CB1 antagonist screening with potential peripheral restriction. Bulk quantities available for lead optimization programs.

6-[4-(4,6-Dimethylpyrimidin-2-yl)piperazin-1-yl]-7-methyl-7H-purine: Structural Baseline & Procurement

6-[4-(4,6-Dimethylpyrimidin-2-yl)piperazin-1-yl]-7-methyl-7H-purine is a synthetic purine derivative (molecular formula C₁₆H₂₀N₈, molecular weight 324.38 g/mol) featuring a 7-methylpurine core linked via a piperazine spacer to a 4,6-dimethylpyrimidin-2-yl moiety . The compound belongs to a broad class of 6-piperazinyl-purines that have been explored as scaffolds for kinase inhibition, cannabinoid receptor modulation, and purine nucleoside phosphorylase (PNP) inhibition [1]. It is currently available from multiple chemical suppliers as a research-grade screening compound, with a purity of ≥95% .

Scaffold 6-Piperazinyl-7-methylpurine for kinase, GPCR, and PNP inhibition studies

Purity Research-grade screening compound; purity supports primary assay workflows

Procurement Multi-supplier availability for research use only

• [1] M. Koufaki et al. (2018). Synthesis and pharmacological characterization of functionalized 6-piperazin-1-yl-purines as cannabinoid receptor 1 (CB1) inverse agonists. Bioorganic & Medicinal Chemistry, 26(15), 4483-4495. View Source

6-[4-(4,6-Dimethylpyrimidin-2-yl)piperazin-1-yl]-7-methyl-7H-purine: Critical Differentiation from Analogs

Within the 6-piperazinyl-7-methylpurine chemotype, the position of the dimethyl groups on the pyrimidine ring (2-yl vs. 4-yl attachment) and the presence of the 7-methyl substituent on the purine core create distinct structural and pharmacological profiles that preclude generic interchangeability. The 4,6-dimethylpyrimidin-2-yl regioisomer places the methyl groups in a different spatial orientation relative to the purine scaffold compared to the 5,6-dimethylpyrimidin-4-yl isomer (CAS 2548978-43-2), potentially altering target binding geometry, physicochemical properties, and metabolic stability . Furthermore, studies on related purine-piperazine scaffolds have demonstrated that even minor substituent changes can shift pharmacological activity from PNP inhibition to cannabinoid receptor modulation, highlighting the non-interchangeability of seemingly similar analogs [1].

Regioisomer

4,6-Dimethylpyrimidin-2-yl attachment may exhibit divergent binding geometry vs. 5,6-dimethylpyrimidin-4-yl isomer (CAS 2548978-43-2)

Purine substitution

7-Methylpurine core may differ in metabolic stability and oxidative susceptibility from 9H-purine analogs

• [1] M. Koufaki et al. (2018). Synthesis and pharmacological characterization of functionalized 6-piperazin-1-yl-purines as cannabinoid receptor 1 (CB1) inverse agonists. Bioorganic & Medicinal Chemistry, 26(15), 4483-4495. View Source

6-[4-(4,6-Dimethylpyrimidin-2-yl)piperazin-1-yl]-7-methyl-7H-purine: Comparator-Based Evidence

Positional Isomerism and Target Engagement Potential

The target compound, bearing a 4,6-dimethylpyrimidin-2-yl substituent, is a positional isomer of the 5,6-dimethylpyrimidin-4-yl analog (CAS 2548978-43-2). In related purine-piperazine series, the attachment point of the pyrimidine ring significantly influences the spatial orientation of the methyl groups, which can alter hydrogen-bonding patterns and steric complementarity within the ATP-binding pocket of kinases or the orthosteric site of G-protein-coupled receptors . While direct head-to-head binding data for these two isomers are not publicly available, a comparable series of 6-piperazinyl-purines with varying heteroaryl substituents demonstrated that the nature and position of the heteroaryl group can shift CB₁ Ki values from >1,000 nM to 4 nM, underscoring the sensitivity of target engagement to this structural variable [1].

Positional Isomerism

Class-level

Target: 4,6-dimethylpyrimidin-2-yl
Comparator: 5,6-dimethylpyrimidin-4-yl isomer (CAS 2548978-43-2)
Quantified difference: Not available; class-level SAR indicates potential binding divergence

Scaffold-based procurement alone may lead to divergent target engagement

Direct head-to-head binding data not reported

Evidence Dimension	Positional isomerism impact on target binding
Target Compound Data	4,6-dimethylpyrimidin-2-yl attachment; binding data not publicly available
Comparator Or Baseline	5,6-dimethylpyrimidin-4-yl isomer (CAS 2548978-43-2); binding data not publicly available
Quantified Difference	Not quantifiable with current public data; class-level SAR indicates potential for significant binding differences based on pyrimidine attachment position [1]
Conditions	Class-level inference from functionalized 6-piperazin-1-yl-purine SAR studies

Why This Matters

Procurement decisions based solely on purine-piperazine scaffold similarity risk selecting an isomer with divergent target engagement profiles; the 2-yl attachment may offer distinct binding geometry relative to the 4-yl isomer.

• [1] M. Koufaki et al. (2018). Synthesis and pharmacological characterization of functionalized 6-piperazin-1-yl-purines as cannabinoid receptor 1 (CB1) inverse agonists. Bioorganic & Medicinal Chemistry, 26(15), 4483-4495. View Source

7-Methyl Purine Substitution and Metabolic Stability

The target compound contains a 7-methyl substituent on the purine ring, distinguishing it from 9H-purine analogs (e.g., 6-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]-9H-purine). The 7-methyl group blocks the N7-position, which in purine nucleosides and analogs is a common site of enzymatic oxidation and hydrolytic degradation . While specific metabolic stability data (e.g., intrinsic clearance in human liver microsomes, t₁/₂) for the target compound are not publicly available, the general principle is supported by multiple studies on purine and purine nucleoside analogs demonstrating that N7-alkylation reduces susceptibility to xanthine oxidase-mediated oxidation and prolongs in vitro half-life [1]. The vendor literature for structurally related 7-methylpurine derivatives also highlights the methyl group's contribution to metabolic stability .

7-Methyl Stability

Class-level

Target: 7-methylpurine core
Comparator: 9H-purine analogs
Class-level data: N7-methylation may reduce oxidative metabolism

7-Methyl group may support longer compound stability in biological matrices

Compound-specific metabolic stability data not available

Evidence Dimension	Predicted metabolic stability based on N7-methylation
Target Compound Data	7-methyl-7H-purine core; specific metabolic stability data not publicly available
Comparator Or Baseline	9H-purine analogs lacking 7-methyl substitution; general class data indicates reduced metabolic oxidation at N7 [1]
Quantified Difference	Not directly quantified for this compound; class-level studies indicate N7-methylation can reduce oxidative metabolism and improve in vitro stability [1]
Conditions	Class-level inference from purine analog metabolism literature

Why This Matters

For researchers planning in vitro or in vivo studies, the 7-methyl substitution is a potential advantage over 9H-purine analogs in terms of compound longevity in biological matrices, which may reduce the need for frequent re-dosing in cell-based assays.

• [1] J. Sigmond and G.J. Peters (2005). Pyrimidine and purine analogues, effects on cell cycle regulation and the role of cell cycle inhibitors to enhance their cytotoxicity. Nucleosides, Nucleotides and Nucleic Acids, 24(10-12), 1997-2022. View Source

Class-Level CB1 Inverse Agonism Potential

A 2018 study on functionalized 6-piperazin-1-yl-purines as CB1 inverse agonists demonstrated that purine-piperazine scaffolds can achieve high potency at hCB1, with the most potent compound (compound 65) exhibiting a Ki of 4 nM and >1,000-fold selectivity over hCB2 [1]. The target compound's 4,6-dimethylpyrimidin-2-yl substituent represents a heteroaryl modification that is structurally distinct from the amide, sulfonamide, carbamate, and urea linkages explored in that study, but falls within the same chemotype space. While direct CB1 binding data for CAS 2640970-60-9 are not available, the class-level SAR indicates that appropriately functionalized 6-piperazinyl-purines can serve as potent CB1 ligands, and the dimethylpyrimidine group may occupy the same accessory binding pocket exploited by the aryl urea moiety in compound 65 [1].

CB1 Inverse Agonism

Class-level

Target: This dimethylpyrimidine-purine scaffold
Comparator: Compound 65 (functionalized 6-piperazinyl-purine, CB1 Ki = 4 nM [1])
Class-level SAR: Purine-piperazine chemotype can achieve high CB1 affinity

Scaffold may support CB1 ligand exploration but requires direct binding confirmation

CB1 binding data for this specific compound not reported

Evidence Dimension	hCB1 binding affinity
Target Compound Data	Not determined; dimethylpyrimidine-substituted purine-piperazine scaffold
Comparator Or Baseline	Compound 65 (functionalized 6-piperazin-1-yl-purine CB1 inverse agonist): Ki = 4 nM, >1,000-fold selective over hCB2 [1]
Quantified Difference	Not quantifiable; class-level SAR suggests potential for sub-100 nM CB1 affinity depending on linker and substituent geometry
Conditions	hCB1 and hCB2 competition binding assays using [³H]CP-55,940 in HEK293 cell membranes

Why This Matters

For researchers exploring peripherally restricted CB1 inverse agonists for metabolic disease, this scaffold represents a distinct chemotype relative to amide/urea-linked purines and may offer differentiated intellectual property positioning and pharmacokinetic profiles.

• [1] M. Koufaki et al. (2018). Synthesis and pharmacological characterization of functionalized 6-piperazin-1-yl-purines as cannabinoid receptor 1 (CB1) inverse agonists. Bioorganic & Medicinal Chemistry, 26(15), 4483-4495. View Source

6-[4-(4,6-Dimethylpyrimidin-2-yl)piperazin-1-yl]-7-methyl-7H-purine: Application Scenarios

SAR Exploration of Purine-Piperazine Kinase Inhibitors

The target compound's unique combination of a 4,6-dimethylpyrimidin-2-yl group and 7-methylpurine core makes it a valuable scaffold for SAR studies aimed at understanding how pyrimidine attachment position and purine N7-methylation influence kinase inhibition potency and selectivity. As demonstrated in class-level SAR studies, the nature of the purine N6-substituent can profoundly affect target engagement; incorporating this specific regioisomer into a kinase inhibitor screening panel allows researchers to map the binding site geometry requirements for optimal ATP-competitive inhibition [1].

Peripherally Restricted CB1 Ligand Development

Building on the established activity of 6-piperazinyl-purines as CB1 inverse agonists, the target compound offers a structurally differentiated heteroaryl-substituted scaffold for pursuing peripherally restricted CB1 ligands. The dimethylpyrimidine moiety provides additional hydrogen-bond acceptor sites and may enhance physicochemical properties (e.g., polar surface area, cLogP) that limit blood-brain barrier penetration, a key objective in developing CB1 antagonists for metabolic syndrome without central nervous system side effects [1].

Metabolic Stability: 7-Methyl vs. 9H-Purine Analogs

The presence of the 7-methyl group on the purine ring positions this compound as a tool for systematic metabolic stability comparisons against corresponding 9H-purine analogs. Such head-to-head studies can quantify the impact of N7-methylation on intrinsic clearance in liver microsomes, CYP450-mediated oxidation, and plasma stability, providing critical data for lead optimization programs in which purine-based scaffolds are being developed for in vivo applications [2].

Application

Selection Property

Validation Focus

Kinase inhibitor SAR studies

Pyrimidine regioisomer and N7-methyl substitution

Binding-site geometry and kinase selectivity profiling

CB1 ligand research (metabolic disease models)

Heteroaryl scaffold for peripheral restriction

Blood-brain barrier penetration and CB1/CB2 selectivity

Metabolic stability comparison

7-Methyl vs. 9H-purine core

Intrinsic clearance and CYP-mediated oxidation in vitro

• [1] M. Koufaki et al. (2018). Synthesis and pharmacological characterization of functionalized 6-piperazin-1-yl-purines as cannabinoid receptor 1 (CB1) inverse agonists. Bioorganic & Medicinal Chemistry, 26(15), 4483-4495. View Source
• [2] J. Sigmond and G.J. Peters (2005). Pyrimidine and purine analogues, effects on cell cycle regulation and the role of cell cycle inhibitors to enhance their cytotoxicity. Nucleosides, Nucleotides and Nucleic Acids, 24(10-12), 1997-2022. View Source